Cas no 4542-47-6 (3-(morpholin-4-yl)propanenitrile)

• Product Name: 3-(morpholin-4-yl)propanenitrile
• CAS No: 4542-47-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD00006178
• CID: 85082
• PubChem ID: 87566211
• Update Time: 2025-04-18

3-(morpholin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinopropionitrile
• N-(2-Cyanoethyl)morpholine
• 3-(4-Morpholino)propionitrile
• β-Morpholinopropioni
• β-Morpholinopropionitrile
• 3-(morpholin-4-yl)propanenitrile
• Cyanoethylmorpholine
• Morpholine-4-propionitrile
• beta-Morpholinopropionitrile
• 4542-47-6
• NSC20547
• 4-Morpholinepropanenitrile
• EINECS 224-894-9
• FT-0616200
• DTXSID6063515
• NSC41718
• Morpholinopropionitrile
• 4-Morpholinepropionitrile
• 3-morpholin-4-ylpropanenitrile
• 3-Morpholinopropiononitrile
• NSC-41718
• EN300-45279
• CS-10232
• A826793
• 3-Morphlinepropiononitrile
• InChI=1/C7H12N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3-7H
• CS-0096288
• 3-(4-Morpholinopropiononitrile
• 3-(4-Morpholinyl)propanenitrile #
• .beta.-(N-Morpholino)propanenitrile
• W-109983
• 3-(4-Morpholinyl)propanenitrile
• NSC 41718
• AI3-13188
• FT-0679031
• F1791-1553
• NSC-20547
• SCHEMBL65392
• NS00031528
• MFCD00006178
• .beta.-Morpholinopropionitrile
• SFH9ZX5N5Q
• NSC 20547
• CHEMBL1193603
• SY050017
• 3-morpholinopropanenitrile
• AKOS000177672
• Propionitrile, 3-morpholino-
• BBL013248
• b-Morpholinopropionitrile
• ALBB-004605
• STK503251
• 3-Morpholinopropanenitrile; 3-Morpholinopropionitrile; N-(2-Cyanoethyl)morpholine; NSC 20547; NSC 41718; 4-Morpholinepropanenitrile
• 224-894-9
• DTXCID5040413
• EAA54247

• MDL： MFCD00006178
• Inchi： 1S/C7H12N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3-7H2
• InChI Key： WXVKGHVDWWXBJX-UHFFFAOYSA-N
• SMILES： O1CCN(CCC#N)CC1
• BRN： 110425

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1,037 g/cm3
• Melting Point: 20-21°C
• Boiling Point: 246°C(lit.)
• Flash Point: >110°C
• Refractive Index: 1.4720
• PSA: 36.26000
• LogP: 0.17018
• Solubility: Uncertain
• Merck: [ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
• Sensitiveness: The[The{"Boiling point": "246 ° C (lit.)"}The]The

3-(morpholin-4-yl)propanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：[ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN3276
• WGK Germany：[ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：[ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides